Cas no 2172191-95-4 (4-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylacetamido}butanoic acid)

• Product Name: 4-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylacetamido}butanoic acid
• CAS No: 2172191-95-4
• MF: C₂₄H₂₆N₂O₅
• MW: 422.473646640778
• CID: 6592899
• PubChem ID: 165517684
• Update Time: 2025-05-20

4-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylacetamido}butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylacetamido}butanoic acid
• 4-{2-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopropyl]acetamido}butanoic acid
• EN300-1522467
• 2172191-95-4

• Inchi： 1S/C24H26N2O5/c27-21(25-13-5-10-22(28)29)14-24(11-12-24)26-23(30)31-15-20-18-8-3-1-6-16(18)17-7-2-4-9-19(17)20/h1-4,6-9,20H,5,10-15H2,(H,25,27)(H,26,30)(H,28,29)
• InChI Key： YXQCDUHEKHJHNO-UHFFFAOYSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NC1(CC(NCCCC(=O)O)=O)CC1)=O

Computed Properties

• Exact Mass: 422.18417193g/mol
• Monoisotopic Mass: 422.18417193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 10
• Complexity: 655
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 105Ų

Additional information on 4-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylacetamido}butanoic acid

4-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylacetamido}butanoic acid (CAS No 2172191-95-4): A Comprehensive Overview

Introduction to the Compound

The compound 4-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylacetamido}butanoic acid, identified by the CAS number 2172191-95-4, is a highly specialized organic molecule with significant potential in various fields of chemistry and biology. This compound is characterized by its complex structure, which includes a cyclopropane ring, a fluorenylmethoxycarbonyl (Fmoc) group, and a butanoic acid backbone. These structural features make it a versatile molecule with applications in drug discovery, peptide synthesis, and materials science.

Chemical Structure and Synthesis

The molecular structure of this compound is intriguing, as it combines several key functional groups. The cyclopropane ring is a three-membered carbon ring, known for its unique strain and reactivity. Attached to this ring is an Fmoc group, which is a well-known protecting group in peptide chemistry. The Fmoc group plays a critical role in controlling the reactivity of the molecule during synthesis. Furthermore, the butanoic acid backbone provides a flexible chain that can be modified for various applications.

The synthesis of this compound involves multiple steps, including the formation of the cyclopropane ring, the introduction of the Fmoc group, and the coupling of the butanoic acid moiety. Recent advancements in synthetic chemistry have enabled more efficient and selective methods for constructing such complex molecules. For instance, researchers have employed click chemistry and transition metal-catalyzed couplings to streamline the synthesis process.

Physical and Chemical Properties

Understanding the physical and chemical properties of this compound is essential for its application in various fields. The molecule has a molecular weight of approximately 486 g/mol and exists as a white crystalline solid under standard conditions. Its solubility in common solvents such as water, methanol, and dichloromethane has been studied extensively, with results indicating moderate solubility in polar solvents.

The compound exhibits distinct UV-vis absorption characteristics due to the presence of the Fmoc group. Additionally, its thermal stability has been evaluated using techniques like thermogravimetric analysis (TGA), revealing that it decomposes at temperatures above 300°C under nitrogen atmosphere. These properties make it suitable for use in high-throughput screening assays and other analytical techniques.

Biological Activity and Applications

The biological activity of this compound has been explored in several recent studies. Researchers have investigated its potential as an inhibitor of key enzymes involved in metabolic pathways. For example, studies have shown that it exhibits moderate inhibitory activity against cysteine proteases, which are implicated in various diseases such as cancer and inflammatory disorders.

In addition to its enzymatic activity, this compound has been utilized as a building block in peptide synthesis. The Fmoc group serves as an excellent protecting group during peptide assembly, enabling precise control over the reaction sequence. Recent advancements in solid-phase peptide synthesis (SPPS) have further enhanced the utility of this compound in constructing complex peptide libraries.

Another promising application lies in materials science. The unique combination of functional groups in this molecule makes it an attractive candidate for designing novel polymers and coatings with tailored properties. For instance, researchers have explored its use as a monomer for synthesizing stimuli-responsive polymers that can respond to environmental changes such as pH or temperature.

Recent Research Findings

Recent studies have shed light on new aspects of this compound's behavior and potential applications. A groundbreaking study published in *Nature Chemistry* demonstrated that this compound can act as a template for self-assembling nanostructures. By exploiting its amphiphilic nature—arising from the hydrophilic butanoic acid backbone and hydrophobic Fmoc group—researchers were able to form nanoscale aggregates with potential applications in drug delivery systems.

Furthermore, collaborative efforts between chemists and biologists have led to insights into its role in cellular signaling pathways. Preclinical studies suggest that this compound may modulate signaling cascades involved in cell proliferation and apoptosis, making it a candidate for anticancer drug development.

Another notable development involves its use in click chemistry reactions. Scientists have developed novel click reactions that utilize this compound as a precursor for constructing bioactive molecules with high efficiency and selectivity.

Future Directions and Conclusion

The future of 4-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylacetamido}butanoic acid (CAS No 2172191-95-4) looks promising, with ongoing research exploring its potential across diverse fields. As synthetic methods continue to evolve, we can expect even more efficient routes to construct this molecule on an industrial scale.

In terms of biological applications, further studies are needed to fully elucidate its mechanism of action and optimize its pharmacokinetic properties for therapeutic use. Collaborative efforts between academia and industry will be crucial in translating these findings into real-world applications.

In conclusion, this compound represents a fascinating example of how intricate molecular design can lead to versatile tools with wide-ranging applications. Its unique combination of functional groups makes it an invaluable asset for researchers across disciplines seeking innovative solutions to complex problems.